Cas no 1263377-74-7 (3-Bromo-2,6-difluorobenzotrifluoride)

3-Bromo-2,6-difluorobenzotrifluoride structure
1263377-74-7 structure
Product Name:3-Bromo-2,6-difluorobenzotrifluoride
CAS No:1263377-74-7
MF:C7H2BrF5
MW:260.986798763275
MDL:MFCD18379808
CID:1103648
PubChem ID:51000133
Update Time:2025-04-20

3-Bromo-2,6-difluorobenzotrifluoride Chemical and Physical Properties

Names and Identifiers

    • 2,4-Difluoro-3-(trifluoromethyl)bromobenzene
    • 1-Bromo-2,4-difluoro-3-(trifluoromethyl)benzene
    • CS-0209406
    • 1-Bromo-2,4-difluoro-3-(trifluoromethyl)benzene, 3-Bromo-alpha,alpha,alpha,2,6-pentafluorotoluene
    • SCHEMBL16652774
    • AC-28689
    • 1-bromo-2,4-difluro-3-(trifluoromethyl)benzene
    • AS-33174
    • DB-315161
    • DB-346468
    • 3-Bromo-2,6-difluorobenzotrifluoride
    • benzene, 1-bromo-2,4-difluoro-3-(trifluoromethyl)-;3-bromo-2,6-difluorobenzotrifluoride;
    • BENZENE, 1-BROMO-2,4-DIFLUORO-3-(TRIFLUOROMETHYL)-
    • 1263377-74-7
    • AKOS024258319
    • MFCD18379808
    • A856863
    • MDL: MFCD18379808
    • Inchi: 1S/C7H2BrF5/c8-3-1-2-4(9)5(6(3)10)7(11,12)13/h1-2H
    • InChI Key: SUHKWEINMZXPHI-UHFFFAOYSA-N
    • SMILES: BrC1=CC=C(C(C(F)(F)F)=C1F)F

Computed Properties

  • Exact Mass: 259.92600g/mol
  • Monoisotopic Mass: 259.92600g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 180
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.7
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • Density: 1.768±0.06 g/cm3 (20 ºC 760 Torr),
  • Boiling Point: 163.8±35.0 ºC (760 Torr),
  • Flash Point: 52.9±25.9 ºC,
  • Solubility: Insuluble (9.4E-3 g/L) (25 ºC),

3-Bromo-2,6-difluorobenzotrifluoride Pricemore >>

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